![molecular formula C23H30N4O3S B2665265 N-(2-methylcyclohexyl)-4-oxo-3-(3-(2-oxopyrrolidin-1-yl)propyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 443349-79-9](/img/structure/B2665265.png)
N-(2-methylcyclohexyl)-4-oxo-3-(3-(2-oxopyrrolidin-1-yl)propyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring and a quinazoline ring . Pyrrolidine is a five-membered ring with one nitrogen atom, and quinazoline is a bicyclic compound consisting of two fused six-membered rings, one of which is aromatic and contains two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases its three-dimensional coverage due to the non-planarity of the ring . The quinazoline ring, being aromatic, contributes to the stability of the molecule .Chemical Reactions Analysis
The reactivity of this compound would depend on its functional groups and their positions. Pyrrolidine and quinazoline derivatives can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its molecular structure . For example, the presence of polar functional groups could increase its solubility in polar solvents .Scientific Research Applications
- Pyrrolidine Scaffold : ChemDiv3_012526 contains a pyrrolidine ring, which is a versatile scaffold in drug discovery. Medicinal chemists widely use pyrrolidine-based compounds due to their sp³-hybridization, stereochemistry contributions, and three-dimensional coverage. The non-planarity of the pyrrolidine ring (referred to as “pseudorotation”) enhances its pharmacophore exploration .
- Target Selectivity : Researchers have explored bioactive molecules with pyrrolidine rings and derivatives. Investigating the structure-activity relationship (SAR) of ChemDiv3_012526 can guide the design of drug candidates with specific target selectivity .
- N′-Substituents : SAR studies revealed that ChemDiv3_012526’s antibacterial activity varies based on N′-substituents. For example, N′-Ph (phenyl) substituents showed higher activity than N′-Et (ethyl) or N′-H (hydrogen) groups .
- 4′-Phenyl Substituents : The presence of 4′-phenyl substituents also influences activity. Compounds with 4′-PhNO₂ (nitro) groups exhibited stronger antibacterial effects than those with 4′-PhH (hydrogen) or 4′-PhCl (chlorine) substituents .
- DFT Calculations : Researchers have used density functional theory (DFT) calculations to study ChemDiv3_012526. These calculations provide insights into its molecular geometry, spectral parameters, and electronic properties .
- Modern Science and Technology : ChemDiv3_012526’s applications extend to chemical education. Innovative methods, such as virtual experiments, interactive simulations, and remote labs, enhance students’ learning effectiveness and experimental skills .
- Role of Teachers and Curriculum Design : Implementing these methods involves teacher role changes, optimal teaching material design, and curriculum content updates .
- ChemDiv : ChemDiv, a global leader in drug discovery solutions, has contributed to the development of leads, drug candidates, and new drugs across various therapeutic areas. ChemDiv3_012526 aligns with their expertise in CNS, oncology, virology, inflammation, cardiometabolic, and immunology research .
- Cambridge Structural Database (CSD) : While not directly related to ChemDiv3_012526, the CSD contains crystal structures of organic and metal-organic compounds. Researchers use this data for various applications, including drug design and understanding molecular interactions .
Medicinal Chemistry and Drug Discovery
Antibacterial and Anticancer Research
Computational Chemistry and Molecular Modeling
Chemical Education and Innovative Teaching Methods
Contract Research and Drug Development
Structural Database Applications
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. Many pyrrolidine and quinazoline derivatives have biological activity and are used in the treatment of various diseases . The exact mechanism would depend on the specific biological target and the interactions between the compound and this target .
Safety and Hazards
Future Directions
The future research directions for this compound could include further exploration of its synthesis, properties, and potential uses. This could involve developing more efficient synthesis methods, studying its reactivity and interactions with various biological targets, and testing its efficacy in treating various diseases .
properties
IUPAC Name |
N-(2-methylcyclohexyl)-4-oxo-3-[3-(2-oxopyrrolidin-1-yl)propyl]-2-sulfanylidene-1H-quinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O3S/c1-15-6-2-3-7-18(15)24-21(29)16-9-10-17-19(14-16)25-23(31)27(22(17)30)13-5-12-26-11-4-8-20(26)28/h9-10,14-15,18H,2-8,11-13H2,1H3,(H,24,29)(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYBADYLGBRMXQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1NC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)CCCN4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylcyclohexyl)-4-oxo-3-(3-(2-oxopyrrolidin-1-yl)propyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.